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Compound of Interest

Compound Name: 3-Chloro-2-methylthiobenzamide

CAS No.: 1174906-85-4

Cat. No.: B1416456

Get Quote

A Technical Guide for Medicinal Chemists and Process
Scientists[1]
Executive Summary
3-Chloro-2-methylbenzene-1-carbothioamide (also known as 3-chloro-2-
methylthiobenzamide) is a specialized organosulfur scaffold used primarily as a bioisostere in

drug discovery and a intermediate in the synthesis of thiazole-based heterocycles.[1][2]

This guide analyzes the molecule’s structural dynamics, specifically the steric "ortho-sandwich"

effect created by the 2-methyl group, and provides robust, self-validating protocols for its

synthesis from commercially available precursors.[1]
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Compound Profile Details

IUPAC Name 3-chloro-2-methylbenzene-1-carbothioamide

Molecular Formula C₈H₈ClNS

Molecular Weight 185.67 g/mol

Key Functionality Thioamide (–CSNH₂), Aryl Chloride, Tolyl Methyl

Primary Application
Thiazole synthesis (Hantzsch), Amide

Bioisostere

Structural & Electronic Analysis
The "Ortho-Sandwich" Steric Effect
The defining feature of this molecule is the 2-methyl (o-tolyl) group positioned between the 1-

carbothioamide and the 3-chloro substituent.[1]

Steric Clash: The Van der Waals radius of the methyl group (2.0 Å) creates significant steric

pressure on the thioamide moiety.[1] Unlike unsubstituted thiobenzamide, which can adopt a

planar conformation to maximize resonance with the phenyl ring, the 2-methyl group forces

the thioamide group to rotate out of the aromatic plane (dihedral angle > 30°).[1]

Consequence: This deplanarization reduces

-conjugation between the benzene ring and the C=S bond.[1] However, it increases
metabolic stability by sterically shielding the carbon center from nucleophilic attack (e.g.,
hydrolysis by amidases).[1]

Electronic Inductive Effects[1]
3-Chloro Substituent: The chlorine atom at position 3 exerts a negative inductive effect (-I),

withdrawing electron density from the ring.[1]

Acidity Modulation: This withdrawal increases the acidity of the thioamide -NH₂ protons

compared to the non-chlorinated analog.[1] This makes the sulfur atom more nucleophilic in

subsequent cyclization reactions (e.g., Hantzsch synthesis), accelerating reaction rates with
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-haloketones.[1]

Physicochemical Profiling (Predicted)
Data based on fragment-based SAR modeling for substituted thiobenzamides.

Property Value / Range Significance

LogP (Calc) 2.3 – 2.6
Moderate lipophilicity; good

membrane permeability.[1]

H-Bond Donors 1 (–NH₂)

Stronger donor than

corresponding amide due to S

vs O electronegativity.[1]

H-Bond Acceptors 1 (C=S)
Weaker acceptor than C=O[1]

(Sulfur is a "soft" base).[1]

Polar Surface Area ~50 Å²
Favorable for CNS and oral

bioavailability.[1]

Synthetic Protocols
The synthesis of 3-chloro-2-methylbenzene-1-carbothioamide is most efficiently achieved via

thiohydrolysis of the nitrile or thionation of the amide.[1]

Workflow Visualization
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Figure 1: Synthetic pathways to the target thioamide and its downstream application in

heterocycle formation.[1]
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Method A: Magnesium-Catalyzed Thiohydrolysis (Green
Chemistry Route)
This method is preferred for its high yield and avoidance of toxic H₂S gas cylinders.[1]

Precursor: 3-Chloro-2-methylbenzonitrile (CAS: 54454-12-5).[1][3]

Reagents: Sodium Hydrosulfide (NaSH), Magnesium Chloride (MgCl₂), DMF.[1]

Protocol:

Dissolution: Dissolve 10 mmol of 3-chloro-2-methylbenzonitrile in 20 mL of DMF.

Catalyst Addition: Add 20 mmol of MgCl₂·6H₂O.[1] The magnesium ion acts as a Lewis acid,

coordinating to the nitrile nitrogen to activate the carbon center.[1]

Thionation: Add 20 mmol of NaSH flakes.

Reaction: Stir the mixture at room temperature for 2–4 hours. The solution will typically turn

deep green or yellow.[1]

Workup: Pour the reaction mixture into 100 mL of ice-cold 0.5 M HCl. The acidic quench

precipitates the thioamide product.[1]

Purification: Filter the solid, wash with water, and recrystallize from ethanol/water (4:1) to

obtain yellow crystals.

Method B: Lawesson’s Reagent Thionation
Use this method if the amide precursor is already available.[1]

Precursor: 3-Chloro-2-methylbenzamide.[1]

Reagent: Lawesson’s Reagent (LR).[1]

Protocol:

Setup: Suspend 10 mmol of the amide in 50 mL of anhydrous toluene.
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Addition: Add 6 mmol of Lawesson’s Reagent (0.6 eq).

Reflux: Heat to reflux (110°C) under nitrogen for 3 hours. The mixture will become

homogeneous.

Workup: Cool to room temperature. Evaporate the solvent in vacuo.

Purification: The residue requires column chromatography (Silica gel, Hexane:EtOAc

gradient) to remove phosphorus byproducts.[1]

Medicinal Chemistry Applications
Bioisosterism (Amide vs. Thioamide)
Replacing the amide oxygen with sulfur (O

S) in a drug candidate effects several critical parameters:

Hydrogen Bonding: Thioamides are stronger hydrogen bond donors (due to higher acidity of

NH) but weaker acceptors than amides.[1] This can alter binding affinity in the target

protein's pocket.[1]

Lipophilicity: The substitution increases LogP by approximately 0.5–1.0 units, enhancing

blood-brain barrier (BBB) penetration.[1]

Proteolytic Stability: The C=S bond is resistant to standard peptidases, extending the half-life

of the molecule in vivo.[1]

The Hantzsch Thiazole Synthesis
The primary utility of 3-chloro-2-methylbenzene-1-carbothioamide is as a precursor for 2-

arylthiazoles, a scaffold found in drugs like Dasatinib (kinase inhibitor) and Febuxostat.[1]

Mechanism:

The sulfur atom of the thioamide performs a nucleophilic attack on the

-carbon of an

-haloketone.[1]
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Subsequent dehydration cyclizes the structure into a thiazole ring.[1]

Advantage: The 3-chloro-2-methyl substitution pattern on the phenyl ring is preserved,

providing a unique steric "twist" that can improve selectivity against kinase targets by

occupying hydrophobic pockets.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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